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Compound of Interest

Compound Name: 2-Amino-6-Chloropyrazine

Cat. No.: B134898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
Amino-6-chloropyrazine, a key intermediate in the synthesis of various pharmaceuticals.[1]
The information presented herein is intended to support research and development activities by
providing essential data on its physical appearance and melting point, along with standardized
methodologies for their determination.

Core Physicochemical Data

The quantitative data for 2-Amino-6-chloropyrazine (CAS Number: 33332-28-4) are
summarized in the table below for ease of reference and comparison.[1][2][3]

Property Value References

White to brown powder to

Appearance crystal [1]
Melting Point 151 - 156 °C [1]
Molecular Formula C4HaCINs3 [1112][3]
Molecular Weight 129.55 g/mol [1][2]

- Soluble in dimethyl sulfoxide
Solubility [3114]
and methanol
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Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
the appearance and melting point of a solid chemical compound like 2-Amino-6-
chloropyrazine.

Determination of Physical Appearance

Objective: To visually inspect and describe the physical form, color, and general characteristics
of the substance.

Methodology:

Sample Preparation: A small, representative sample of 2-Amino-6-chloropyrazine is placed
on a clean, white, non-reactive surface, such as a watch glass or a piece of weighing paper.

e Visual Inspection: The sample is observed under good lighting conditions, preferably diffuse
daylight or a standardized light source.

o Color Assessment: The color of the material is described as accurately as possible (e.g.,
white, off-white, light brown).

e Form and Habit: The physical form of the solid is characterized (e.g., powder, crystalline). If
crystalline, the crystal habit (e.g., needles, plates) is noted if observable.

o Documentation: The observations are recorded, providing a comprehensive description of
the substance's appearance.

Determination of Melting Point

Objective: To determine the temperature range over which the solid material transitions to a
liquid.

Methodology (Capillary Method):

o Sample Preparation: A small amount of finely powdered, dry 2-Amino-6-chloropyrazine is
packed into a capillary tube to a height of 2-3 mm.
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o Apparatus Setup: The packed capillary tube is placed in a calibrated melting point apparatus.
The apparatus is equipped with a heating block or oil bath, a thermometer or temperature
probe, and a means of observing the sample.

o Heating Rate: The sample is heated at a controlled rate. Initially, a rapid heating rate can be
used to approach the expected melting point. Within 20°C of the expected melting point, the
heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

o Observation: The sample is observed carefully through the magnifying lens of the apparatus.

o Melting Range Recording: The temperature at which the first drop of liquid appears is
recorded as the onset of melting. The temperature at which the last solid particle melts is
recorded as the completion of melting. The melting point is reported as this range.

o Calibration: The accuracy of the thermometer and apparatus should be regularly verified
using certified melting point standards.

Role in Pharmaceutical Development

2-Amino-6-chloropyrazine is a versatile building block in medicinal chemistry, notably in the
synthesis of novel therapeutic agents.[1] Its structure is particularly valuable for developing
compounds with targeted biological activity.[1] For instance, it is utilized in the preparation of
A2B adenosine receptor antagonists.[4][5] The following diagram illustrates a generalized
workflow for the use of 2-Amino-6-chloropyrazine in a drug discovery context.

Preclinical Development

Click to download full resolution via product page

Caption: Generalized workflow for the use of 2-Amino-6-chloropyrazine in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2-Amino-6-Chloropyrazine | C4H4CIN3 | CID 118458 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. 2-Amino-6-chloropyrazine, 95% | Fisher Scientific [fishersci.ca]

e 4. 2-Amino-6-chloropyrazine, 95% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 5. 2-Amino-6-chloropyrazine, 95% 100 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Amino-6-chloropyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134898#2-amino-6-chloropyrazine-melting-point-and-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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